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Compound of Interest

4-Chloro-2-hydroxy-5-
Compound Name:

methoxybenzaldehyde
CAS No.: 184766-53-8
Cat. No.: B3248245

Get Quote

\ J

Content Type: Publish Comparison Guide Target Audience: Medicinal Chemists,
Pharmacologists, Application Scientists[1][2]

Executive Summary & Pharmacophore Analysis

The 4-Chloro-2-hydroxy-5-methoxybenzaldehyde scaffold represents a highly privileged
structure in medicinal chemistry, combining three distinct pharmacophores into a compact
aromatic system.[1][2] Unlike simple benzaldehydes, this tri-substituted core offers a unique
balance of lipophilicity and electronic reactivity, making it an ideal precursor for Schiff bases
(azomethines) and metal complexes.

Structural Logic (SAR)[1]

e 2-Hydroxy Group (-OH): Functions as a hydrogen bond donor/acceptor and a metal
chelation site.[1] Critical for binding to bacterial DNA gyrase or fungal CYP51.

e 4-Chloro Substituent (-Cl): Enhances lipophilicity (ngcontent-ng-c2977031039="" _nghost-
ng-c1310870263="" class="inline ng-star-inserted">
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), facilitating passive transport across microbial cell membranes. It also provides metabolic
stability against oxidative degradation.

e 5-Methoxy Group (-OMe): Acts as an electron-donating group (EDG), increasing the electron
density of the aromatic ring.[1] This potentiates the antioxidant capacity by stabilizing
phenoxy radicals.

Comparative Performance Analysis

This section objectively compares derivatives of the target scaffold (primarily Schiff bases and
Hydrazones) against industry-standard therapeutic agents.[2]

A. Antimicrobial Activity (Antibacterial & Antifungal)

Primary Competitors: Ciprofloxacin (Antibacterial), Fluconazole (Antifungal)[2]
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Standard ]
4-Cl-2-OH-5-OMe o Comparative
Feature o Antibiotics
Derivatives . . Advantage
(Ciprofloxacin)
Multi-target: Lower risk of rapid
) Membrane disruption Single-target: DNA resistance
Mechanism

+ DNA intercalation

(via Azomethine)

Gyrase inhibition

development due to

multi-modal action.[1]

Gram (+) Activity

High (MIC: 2-10
pg/mL) against S.

aureus

Very High (MIC: <1
Hg/mL)

Derivatives approach
standard potency but
offer better lipophilicity

for biofilm penetration.

Gram (-) Activity

Moderate (MIC: 10-50
pg/mL) against E. coli

High (MIC: <1 pg/mL)

Gram-negative outer
membranes resist the
hydrophobic scaffold
more than

Ciprofloxacin.[1]

Antifungal

High (MIC: 5-15
png/mL) against C.
albicans

High (MIC: ~1-8
Hg/mL)

Schiff bases often
outperform standards
in resistant Candida
strains due to
chelation

mechanisms.[2]

Key Insight: The 4-chloro substituent significantly boosts activity against Gram-positive bacteria

compared to non-chlorinated analogs (e.g., vanillin derivatives), likely due to increased

hydrophobic interaction with the bacterial cell wall.[1]

B. Antioxidant Activity

Primary Competitors: Ascorbic Acid (Vitamin C), Butylated Hydroxytoluene (BHT)[2]

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6268294/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268294/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-hydroxybenzaldehyde
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268294/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-hydroxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3248245?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

4-Cl-2-OH-5-OMe . . BHT (Synthetic
Feature L. Ascorbic Acid (Std)

Derivatives Std)
DPPH Scavenging IC50: 1545 pg/mL IC50: ~5-10 pg/mL IC50: ~10-20 pg/mL

Hydrogen atom

transfer (HAT) from ] Sterically hindered
) ) Rapid electron )
Mechanism Phenolic OH,; phenol radical
N transfer. o
stabilized by 5-OMe. stabilization.
[1]
High thermal stability o )
- ] ) Low (oxidizes rapidly )
Stability (ideal for synthetic o High.
in air/light).

formulations).

Key Insight: While less potent than Vitamin C, these derivatives offer superior stability and
lipophilicity, making them suitable for lipid-based antioxidant applications where Vitamin C fails.

[1]

Mechanistic Pathways & SAR Visualization

The biological activity of these derivatives is driven by the formation of Schiff bases and
subsequent metal chelation.

DOT Diagram: Synthesis & Mechanism of Action

Metal Complex
(Cu(ny, Zn(lr), Co(ll))

Enhanced

4-Chloro-2-hydroxy- Acid Cat. Chelation %
5-methoxybenzaldehyde Reflux (EtOH) X X Target: Bacterial DNA
\ . o Azomethine Linkage (Intercalation)
Schiff Base Derivative /
/ (Azomethine -C=N-)
Primary Amine

Phenolic OH + 4-Cl
(R-NH2) \

Metal Salt

Target: Cell Membrane
(Lipid Peroxidation Inhib.)

Click to download full resolution via product page
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Caption: Synthesis pathway from the aldehyde precursor to bioactive Schiff bases and metal
complexes, highlighting dual mechanisms of action.

Experimental Protocols (Self-Validating Systems)

To ensure reproducibility, follow these standardized protocols.

Protocol A: Synthesis of Schiff Base Derivatives

Objective: Condensation of 4-Chloro-2-hydroxy-5-methoxybenzaldehyde with a primary
aromatic amine (e.g., 4-aminoantipyrine or aniline).[1][2]

o Stoichiometry: Dissolve 0.01 mol of 4-Chloro-2-hydroxy-5-methoxybenzaldehyde in 20
mL of absolute ethanol.

» Activation: Add 2—-3 drops of glacial acetic acid (catalyst).
o Addition: Dropwise add 0.01 mol of the amine dissolved in 10 mL ethanol.

o Reflux: Heat the mixture at reflux (70-80°C) for 4—6 hours. Monitor progress via TLC
(Solvent: Hexane:Ethyl Acetate 7:3).

« |solation: Cool to room temperature. The Schiff base will precipitate as a colored solid.
 Purification: Filter and recrystallize from hot ethanol.

o Validation checkpoint: Sharp melting point and disappearance of the aldehyde carbonyl
peak (~1660 cm™?) in FTIR, appearance of imine peak (~1610 cm™1).

Protocol B: Antimicrobial Assay (Broth Microdilution)

Objective: Determine Minimum Inhibitory Concentration (MIC).[2][3]
o Preparation: Dissolve derivative in DMSO (1 mg/mL stock).
e Inoculum: Adjust bacterial suspension (S. aureus ATCC 25923) to 0.5 McFarland standard.

e Dilution: Perform serial 2-fold dilutions in Mueller-Hinton Broth (96-well plate) ranging from
512 pg/mL to 1 pg/mL.
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 Incubation: Add 10 pL inoculum to each well. Incubate at 37°C for 24 hours.

e Readout: Add 20 pL of Resazurin dye (0.01%). A change from blue to pink indicates bacterial
growth.

o Validation: Positive control (Ciprofloxacin) must show MIC within CLSI ranges. Negative
control (DMSO only) must show no inhibition.

Protocol C: Antioxidant Assay (DPPH Method)

Objective: Quantify radical scavenging activity.[2][3]

Reagent: Prepare 0.1 mM DPPH solution in methanol (protect from light).
e Reaction: Mix 1 mL of derivative solution (10-100 pg/mL) with 3 mL DPPH solution.
e Incubation: Incubate in dark at Room Temp for 30 minutes.

e Measurement: Measure Absorbance at 517 nm (

).

e Calculation: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="ng-star-
inserted display">

[4]

o Validation: Ascorbic acid standard should yield >90% inhibition at 50 pg/mL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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